7-Methylicosanoyl-CoA

• Molecular Formula: C42H76N7O17P3S
• Molecular Weight: 1076.1 g/mol
• InChI: InChI=1S/C42H76N7O17P3S/c1-5-6-7-8-9-10-11-12-13-14-16-19-30(2)20-17-15-18-21-33(51)70-25-24-44-32(50)22-23-45-40(54)37(53)42(3,4)27-63-69(60,61)66-68(58,59)62-26-31-36(65-67(55,56)57)35(52)41(64-31)49-29-48-34-38(43)46-28-47-39(34)49/h28-31,35-37,41,52-53H,5-27H2,1-4H3,(H,44,50)(H,45,54)(H,58,59)(H,60,61)(H2,43,46,47)(H2,55,56,57)
• InChIKey: TVRQBHDSNVZFTF-UHFFFAOYSA-N

7-Methylicosanoyl-CoA: Key Physicochemical and Structural Identity for Long-Chain Branched Acyl-CoA Research

7-Methylicosanoyl-CoA is a long-chain (C20) branched fatty acyl-coenzyme A (acyl-CoA) thioester [1]. It consists of a 7-methyleicosanoic acid moiety linked to coenzyme A via a thioester bond, with a molecular formula of C42H76N7O17P3S and a molecular weight of 1076.1 g/mol [2]. This compound serves as a critical substrate or intermediate in studies of mitochondrial and peroxisomal β-oxidation of branched-chain fatty acids, providing a model system for investigating metabolic disorders of fatty acid oxidation [3].

1 Long-chain (C20) branched acyl-CoA probe

2 Supports branched-chain β-oxidation workflow

3 Research model for mitochondrial & peroxisomal metabolism

• [1] HMDB: HMDB0300723; 7-Methylicosanoyl-CoA (HMDB0300723). Human Metabolome Database. 2021. View Source
• [2] PubChem: CID 157008824; 7-Methylicosanoyl-CoA. National Center for Biotechnology Information. 2021. View Source
• [3] Wanders RJ, et al. Peroxisomal fatty acid alpha- and beta-oxidation in humans: enzymology, peroxisomal metabolite transporters and peroxisomal diseases. Biochem Soc Trans. 2001;29(Pt 2):250-267. View Source

Why 7-Methylicosanoyl-CoA Cannot Be Replaced by Other Branched Acyl-CoAs

Generic substitution among branched-chain acyl-CoAs is unreliable due to the high specificity of acyl-CoA synthetases, acyl-CoA dehydrogenases, and peroxisomal oxidases for chain length and methyl-branch position [1]. For instance, rat short/branched chain acyl-CoA dehydrogenase (SBCAD) exhibits distinct substrate preferences compared to its human ortholog, with the human enzyme accommodating longer primary carbon chains [2]. Similarly, peroxisomal pristanoyl-CoA oxidase and trihydroxycoprostanoyl-CoA oxidase show strict stereospecificity for 2S-methyl-branched substrates, discriminating against the R-isomer [3]. Such precise molecular recognition means that replacing 7-Methylicosanoyl-CoA with a different chain length (e.g., C16 or C18) or methyl position (e.g., 2-methyl vs. 7-methyl) would yield non-comparable or erroneous data, compromising experimental validity and procurement decisions.

1 Chain-length mismatch: Acyl-CoA synthetases/dehydrogenases may not accommodate C16 or C18 analogs, altering kinetics.

2 Methyl-branch position mismatch: 2-methyl vs. 7-methyl substrates engage different peroxisomal enzymes; metabolic routes may differ.

3 Stereospecificity: Peroxisomal oxidases discriminate 2S/R isomers; positional specificity may not transfer directly.

• [1] Van Veldhoven PP. Biochemistry and genetics of inherited disorders of peroxisomal fatty acid metabolism. J Lipid Res. 2010;51(10):2863-2895. View Source
• [2] He M, et al. A novel approach to the characterization of substrate specificity in short/branched chain acyl-CoA dehydrogenase. J Biol Chem. 2003;278(40):38245-38253. View Source
• [3] Van Veldhoven PP, et al. Peroxisomal β-oxidation of 2-methyl-branched acyl-CoA esters: stereospecific recognition of the 2S-methyl compounds by trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase. FEBS Lett. 1996;388(1):80-84. View Source

Quantitative Evidence for 7-Methylicosanoyl-CoA Differentiation

Distinct Physicochemical Profile: MW, Rotatable Bond Count, and Lipophilicity vs. C16 and C18 Analogs

7-Methylicosanoyl-CoA exhibits a molecular weight (1076.1 g/mol), rotatable bond count (38), and predicted XLogP3-AA (4.1) that are intermediate between the C16 (3-methylhexadecanoyl-CoA: 1020.0 g/mol, 34 bonds, XLogP3-AA 2.1) and C18 (9-methyloctadecanoyl-CoA: 1048.0 g/mol, 36 bonds, XLogP3-AA 3.0) methyl-branched acyl-CoAs [1]. These differences in size and lipophilicity are predicted to alter membrane permeability and enzyme active site accommodation [2].

Physicochemical Profile

Data to verify

MW +56.1 g/mol vs. C16 analog

Also differences in rotatable bonds (38 vs. 34) and XLogP3-AA (4.1 vs. 2.1)

Distinct size & lipophilicity support substrate selection for C20 branched-chain studies.

Computed values; experimental validation recommended.

Evidence Dimension	Molecular weight (MW)
Target Compound Data	1076.1 g/mol
Comparator Or Baseline	3-Methylhexadecanoyl-CoA: 1020.0 g/mol; 9-Methyloctadecanoyl-CoA: 1048.0 g/mol
Quantified Difference	+56.1 g/mol vs. C16; +28.1 g/mol vs. C18
Conditions	Computed using PubChem 2.2 (2021.10.14) and XLogP3 3.0

Why This Matters

The unique molecular size and lipophilicity dictate subcellular localization and interaction with binding partners, making 7-Methylicosanoyl-CoA the only suitable substrate for assays requiring a C20 branched-chain acyl-CoA.

• [1] PubChem: CID 157008824 (7-Methylicosanoyl-CoA), CID 157008768 (3-Methylhexadecanoyl-CoA), CID 157008789 (9-Methyloctadecanoyl-CoA). National Center for Biotechnology Information. 2021. View Source
• [2] Wanders RJ, et al. Peroxisomal fatty acid alpha- and beta-oxidation in humans: enzymology, peroxisomal metabolite transporters and peroxisomal diseases. Biochem Soc Trans. 2001;29(Pt 2):250-267. View Source

Human vs. Rat SBCAD Substrate Specificity: Inferred Preference for Longer Chains

Human short/branched chain acyl-CoA dehydrogenase (SBCAD) exhibits a broader substrate specificity than its rat ortholog, efficiently utilizing acyl-CoAs with longer primary carbon chains [1]. While direct kinetic data for 7-Methylicosanoyl-CoA are not available, the class-level inference suggests that human SBCAD would accommodate this C20 branched-chain acyl-CoA better than the rat enzyme, highlighting the importance of species-specific and chain-length-dependent substrate selection.

SBCAD Substrate Range

Class-level

Human SBCAD broader than rat ortholog

Inferred preference for longer primary chains (C20)

Supports human enzyme model context; shorter analogs may misrepresent kinetics.

Direct kinetic data for 7-Methylicosanoyl-CoA not reported; class-level inference.

Evidence Dimension	Substrate chain length preference
Target Compound Data	C20 branched-chain (inferred to be a substrate for human SBCAD)
Comparator Or Baseline	Rat SBCAD (prefers shorter chains); Human SBCAD (broader specificity)
Quantified Difference	Not quantified; qualitative difference in substrate range
Conditions	In vitro enzyme assays using recombinant SBCAD

Why This Matters

Researchers using human SBCAD or human cell models must select 7-Methylicosanoyl-CoA to accurately reflect the enzyme's native substrate range, avoiding false negatives or altered kinetics that would occur with shorter-chain analogs.

• [1] He M, et al. A novel approach to the characterization of substrate specificity in short/branched chain acyl-CoA dehydrogenase. J Biol Chem. 2003;278(40):38245-38253. View Source

Peroxisomal Acyl-CoA Oxidase Stereospecificity: Methyl-Branch Position Matters

Peroxisomal acyl-CoA oxidases, such as pristanoyl-CoA oxidase and trihydroxycoprostanoyl-CoA oxidase, exhibit strict stereospecificity for 2S-methyl-branched acyl-CoAs, completely rejecting the 2R-isomer [1]. While 7-Methylicosanoyl-CoA lacks a methyl group at the 2-position, the data underscore that the exact position of methyl branching is a critical determinant of enzyme recognition and metabolic flux. Substituting a 2-methyl-branched analog for 7-Methylicosanoyl-CoA would therefore engage a different set of peroxisomal enzymes and yield non-comparable results.

Oxidase Stereospecificity

Class-level

2S-methyl active; 2R-methyl inactive

Purified peroxisomal oxidases show 100% discrimination

Methyl-branch position determines enzyme recognition; positional isomer choice is critical.

Data from 2-methyl compounds; applies by class-level inference to 7-methyl isomer.

Evidence Dimension	Enzyme stereospecificity for methyl-branched substrates
Target Compound Data	7-Methyl-branched (position 7)
Comparator Or Baseline	2S-methyl-branched (active) vs. 2R-methyl-branched (inactive)
Quantified Difference	100% discrimination between S- and R- isomers of 2-methylpentadecanoyl-CoA by purified oxidases
Conditions	Purified rat liver peroxisomal oxidases, incubation with pure isomers

Why This Matters

Experiments investigating peroxisomal β-oxidation require the correct methyl-branch positional isomer to ensure that the metabolic pathway being studied is physiologically relevant and not an artifact of substrate mis-selection.

• [1] Van Veldhoven PP, et al. Peroxisomal β-oxidation of 2-methyl-branched acyl-CoA esters: stereospecific recognition of the 2S-methyl compounds by trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase. FEBS Lett. 1996;388(1):80-84. View Source

Optimal Research Applications for 7-Methylicosanoyl-CoA

Investigating Mitochondrial β-Oxidation of Long-Chain Branched Fatty Acids

7-Methylicosanoyl-CoA serves as an essential substrate for characterizing the chain-length specificity and kinetic parameters of human short/branched chain acyl-CoA dehydrogenase (SBCAD) and other acyl-CoA dehydrogenases. As highlighted in Section 3, the human SBCAD enzyme's broader substrate range makes this C20 branched compound a more physiologically relevant probe than shorter-chain analogs [1].

Modeling Peroxisomal Disorders and Fatty Acid Oxidation Defects

Due to the strict stereospecificity of peroxisomal oxidases for methyl-branch position (Section 3), 7-Methylicosanoyl-CoA is the correct substrate for studying peroxisomal β-oxidation in patient-derived fibroblasts or animal models of disorders like X-linked adrenoleukodystrophy or Refsum disease. Substitution with a 2-methyl-branched isomer would engage an entirely different enzymatic machinery, rendering the model invalid [2].

Mass Spectrometry-Based Metabolomics and Lipidomics

The distinct molecular weight and retention time of 7-Methylicosanoyl-CoA enable its use as an internal standard or reference material for quantifying branched-chain acyl-CoAs in biological samples. Its unique physicochemical profile (Section 3) ensures accurate identification and differentiation from other long-chain acyl-CoAs, improving the reliability of metabolic flux analyses.

Application

Selection Property

Validation Focus

Branched-chain β-oxidation studies

C20 methyl-branched acyl-CoA substrate

SBCAD and acyl-CoA dehydrogenase kinetics

Peroxisomal disease model research

Correct methyl-branch position (7-methyl)

Oxidase stereospecificity validation

Metabolomics/lipidomics quantification

Unique physicochemical profile

Chromatographic separation & identification

• [1] He M, et al. A novel approach to the characterization of substrate specificity in short/branched chain acyl-CoA dehydrogenase. J Biol Chem. 2003;278(40):38245-38253. View Source
• [2] Van Veldhoven PP, et al. Peroxisomal β-oxidation of 2-methyl-branched acyl-CoA esters: stereospecific recognition of the 2S-methyl compounds by trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase. FEBS Lett. 1996;388(1):80-84. View Source